Cas no 2137831-89-9 (methyl 2-[3-(fluorosulfonyl)-5-methyl-4H-1,2,4-triazol-4-yl]acetate)

• Product Name: methyl 2-[3-(fluorosulfonyl)-5-methyl-4H-1,2,4-triazol-4-yl]acetate
• CAS No: 2137831-89-9
• MF: C₆H₈FN₃O₄S
• MW: 237.208823204041
• CID: 6587496
• PubChem ID: 165955529
• Update Time: 2025-07-22

methyl 2-[3-(fluorosulfonyl)-5-methyl-4H-1,2,4-triazol-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[3-(fluorosulfonyl)-5-methyl-4H-1,2,4-triazol-4-yl]acetate
• 2137831-89-9
• EN300-782813

• Inchi： 1S/C6H8FN3O4S/c1-4-8-9-6(15(7,12)13)10(4)3-5(11)14-2/h3H2,1-2H3
• InChI Key： SVSQPTIALKZGDR-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)N1CC(=O)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 237.02195508g/mol
• Monoisotopic Mass: 237.02195508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 99.5Ų

Additional information on methyl 2-[3-(fluorosulfonyl)-5-methyl-4H-1,2,4-triazol-4-yl]acetate

Comprehensive Overview of Methyl 2-[3-(Fluorosulfonyl)-5-methyl-4H-1,2,4-triazol-4-yl]acetate (CAS No. 2137831-89-9)

Methyl 2-[3-(fluorosulfonyl)-5-methyl-4H-1,2,4-triazol-4-yl]acetate (CAS No. 2137831-89-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their versatile applications in medicinal chemistry and material science. Its molecular structure incorporates a fluorosulfonyl group, which enhances its reactivity and potential utility in synthetic transformations.

In recent years, the demand for fluorinated compounds has surged, driven by their widespread use in drug discovery and advanced materials. Researchers are particularly interested in methyl 2-[3-(fluorosulfonyl)-5-methyl-4H-1,2,4-triazol-4-yl]acetate due to its potential as a building block for bioactive molecules. The fluorosulfonyl moiety is a key functional group that can participate in various chemical reactions, making it valuable for designing novel inhibitors or catalysts. This aligns with the growing trend of exploring sulfur-fluorine chemistry in modern synthetic methodologies.

The compound's CAS number 2137831-89-9 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases. Its systematic name, methyl 2-[3-(fluorosulfonyl)-5-methyl-4H-1,2,4-triazol-4-yl]acetate, reflects its intricate structure, which combines a triazole ring with an ester linkage. This combination is particularly appealing for researchers investigating protease inhibitors or enzyme modulators, as these structural motifs are often found in pharmacologically active agents.

From an industrial perspective, the synthesis and scalability of methyl 2-[3-(fluorosulfonyl)-5-methyl-4H-1,2,4-triazol-4-yl]acetate are critical considerations. Recent advancements in flow chemistry and green synthesis have opened new avenues for producing such compounds with higher efficiency and lower environmental impact. These developments resonate with the global push toward sustainable chemistry, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in click chemistry, a rapidly growing field that emphasizes rapid and selective bond formation. The 1,2,4-triazole core of methyl 2-[3-(fluorosulfonyl)-5-methyl-4H-1,2,4-triazol-4-yl]acetate could serve as a scaffold for bioconjugation or ligand design, making it relevant for applications in biopharmaceuticals and diagnostics. This aligns with the increasing popularity of high-throughput screening and fragment-based drug discovery in academic and industrial labs.

In summary, methyl 2-[3-(fluorosulfonyl)-5-methyl-4H-1,2,4-triazol-4-yl]acetate (CAS No. 2137831-89-9) represents a promising candidate for diverse scientific applications. Its structural complexity and functional groups make it a valuable tool for researchers exploring drug development, material science, and catalysis. As the scientific community continues to prioritize innovation and sustainability, compounds like this are likely to remain at the forefront of cutting-edge research.